Cas no 52831-99-9 (α-Chlorocyclohexanecarbonyl Chloride)
52831-99-9 structure
Product Name:α-Chlorocyclohexanecarbonyl Chloride
CAS No:52831-99-9
MF:C7H10Cl2O
MW:181.059700489044
CID:937536
PubChem ID:12228222
Update Time:2025-04-19
α-Chlorocyclohexanecarbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- cyclohexanecarbonyl chloride, 1-chloro- (9ci)
- 1-chlorocyclohexane-1-carbonyl chloride
- Cyclohexanecarbonyl chloride, 1-chloro-
- alpha-Chlorocyclohexanecarbonyl Chloride
- EN300-746908
- 1-Chlorocyclohexanecarbonyl chloride
- DB-326128
- 1-Chloro-cyclohexanecarbonyl chloride
- 52831-99-9
- AWIAZXPQRSJZCF-UHFFFAOYSA-N
- 1-Chloro-1-cyclohexanecarboxylic acid chloride
- DTXSID50481406
- SCHEMBL2002432
- 1-Chlorocyclohexanecarbonylchloride
- α-Chlorocyclohexanecarbonyl Chloride
-
- Inchi： 1S/C7H10Cl2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
- InChI Key： AWIAZXPQRSJZCF-UHFFFAOYSA-N
- SMILES： ClC1(C(=O)Cl)CCCCC1
Computed Properties
- Exact Mass: 180.0108703g/mol
- Monoisotopic Mass: 180.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
α-Chlorocyclohexanecarbonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C371373-500mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 500mg |
$ 684.00 | 2023-04-18 | ||
| TRC | C371373-1g |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 1g |
$ 800.00 | 2023-09-08 | ||
| TRC | C371373-2.5g |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 2.5g |
$ 1870.00 | 2022-04-01 | ||
| Chemenu | CM463927-100mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 100mg |
$303 | 2024-07-15 | |
| Chemenu | CM463927-250mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 250mg |
$423 | 2024-07-15 | |
| Chemenu | CM463927-500mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 500mg |
$714 | 2024-07-15 | |
| Chemenu | CM463927-1g |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95%+ | 1g |
$906 | 2024-07-15 | |
| TRC | C371373-1000mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 1g |
$ 1200.00 | 2023-04-18 | ||
| TRC | C371373-2500mg |
α-Chlorocyclohexanecarbonyl Chloride |
52831-99-9 | 2500mg |
$ 2256.00 | 2023-04-18 | ||
| 1PlusChem | 1P00DSAQ-50mg |
Cyclohexanecarbonyl chloride, 1-chloro- (9CI) |
52831-99-9 | 95% | 50mg |
$263.00 | 2025-02-26 |
α-Chlorocyclohexanecarbonyl Chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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